Cas no 2679801-87-5 (rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid)
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28276605
- rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid
- 2679801-87-5
-
- Inchi: 1S/C9H12F3NO3/c1-5(14)13-4-6(9(10,11)12)2-3-7(13)8(15)16/h6-7H,2-4H2,1H3,(H,15,16)/t6-,7-/m1/s1
- InChI Key: ASWIZUQTHCLTRX-RNFRBKRXSA-N
- SMILES: FC([C@H]1CN(C(C)=O)[C@@H](C(=O)O)CC1)(F)F
Computed Properties
- Exact Mass: 239.07692773g/mol
- Monoisotopic Mass: 239.07692773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 57.6Ų
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276605-1g |
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid |
2679801-87-5 | 1g |
$1557.0 | 2023-09-09 | ||
| Enamine | EN300-28276605-5g |
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid |
2679801-87-5 | 5g |
$4517.0 | 2023-09-09 | ||
| Enamine | EN300-28276605-10g |
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid |
2679801-87-5 | 10g |
$6697.0 | 2023-09-09 | ||
| Enamine | EN300-28276605-0.05g |
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid |
2679801-87-5 | 95.0% | 0.05g |
$1308.0 | 2025-03-19 | |
| Enamine | EN300-28276605-0.1g |
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid |
2679801-87-5 | 95.0% | 0.1g |
$1371.0 | 2025-03-19 | |
| Enamine | EN300-28276605-0.25g |
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid |
2679801-87-5 | 95.0% | 0.25g |
$1432.0 | 2025-03-19 | |
| Enamine | EN300-28276605-0.5g |
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid |
2679801-87-5 | 95.0% | 0.5g |
$1495.0 | 2025-03-19 | |
| Enamine | EN300-28276605-1.0g |
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid |
2679801-87-5 | 95.0% | 1.0g |
$1557.0 | 2025-03-19 | |
| Enamine | EN300-28276605-2.5g |
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid |
2679801-87-5 | 95.0% | 2.5g |
$3051.0 | 2025-03-19 | |
| Enamine | EN300-28276605-5.0g |
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid |
2679801-87-5 | 95.0% | 5.0g |
$4517.0 | 2025-03-19 |
rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid
Professional Introduction to Rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic Acid (CAS No. 2679801-87-5)
Rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid, with the CAS number 2679801-87-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both acetyl and trifluoromethyl groups in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.
The< strong>piperidine ring is a six-membered heterocyclic amine that serves as a common scaffold in many bioactive compounds. Its structural flexibility and ability to mimic natural amino acid structures make it an attractive component in drug design. In particular, the configuration of the stereocenters at the 2R and 5R positions enhances the compound's binding affinity to biological targets, making it a promising candidate for further development.
The< strong>trifluoromethyl group is another critical feature of this compound. This group is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. Its incorporation into drug molecules often leads to improved pharmacokinetic profiles, which are essential for the efficacy and safety of therapeutic agents. The trifluoromethyl group also contributes to the compound's resistance to enzymatic degradation, making it a valuable moiety in the design of long-acting drugs.
In recent years, there has been growing interest in the development of novel piperidine derivatives for various therapeutic applications. Rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid has been extensively studied for its potential as a precursor in the synthesis of drugs targeting neurological disorders, infectious diseases, and cancer. Its unique structural features make it a versatile building block for medicinal chemists seeking to develop new therapeutic agents.
One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. Rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid has been utilized as an intermediate in the development of small-molecule inhibitors that target specific kinases involved in disease pathways. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.
Another area where this compound has shown promise is in the treatment of infectious diseases. Piperidine derivatives have been identified as effective against various pathogens due to their ability to disrupt essential biological processes in microorganisms. The acetyl and trifluoromethyl groups in Rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid contribute to its antimicrobial properties by interfering with vital metabolic pathways or by directly damaging bacterial cell membranes. This makes it a valuable candidate for the development of new antibiotics or antiviral agents.
The< strong>synthesis of Rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a chiral auxiliary that allows for the selective introduction of the 2R and 5R stereocenters. Subsequent steps involve functional group transformations such as acetylation and trifluoromethylation to introduce the desired moieties into the piperidine ring.
The< strong>pharmacological profile of this compound has been extensively studied through both computational modeling and experimental assays. Computational studies have predicted its binding interactions with various biological targets based on its molecular structure, while experimental studies have validated these predictions by measuring its affinity and efficacy in vitro. These studies have provided valuable insights into how modifications to its structure can enhance its pharmacological properties.
In conclusion, Rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid (CAS No. 2679801-87-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.
2679801-87-5 (rac-(2R,5R)-1-acetyl-5-(trifluoromethyl)piperidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)